Disperse Orange 61 chemical structure and properties
Disperse Orange 61 chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Dated: December 13, 2025
Abstract
Disperse Orange 61, a monoazo dye, is primarily utilized as a colorant for synthetic textiles, particularly polyester fabrics. This technical guide provides a detailed overview of its chemical structure, physicochemical properties, synthesis, and toxicological profile. The information is compiled and presented to be a valuable resource for researchers, scientists, and professionals in drug development who may encounter this compound. While detailed experimental protocols for its synthesis and property determination are not extensively available in public literature, this guide outlines the general methodologies applicable to this class of dyes. It is important to note that Disperse Orange 61 is not typically investigated in the context of drug development, and as such, information regarding its interaction with biological signaling pathways is not available.
Chemical Identity and Structure
Disperse Orange 61 is chemically identified as 3-[[4-[(2,6-dibromo-4-nitrophenyl)azo]phenyl]ethylamino]propanenitrile. It belongs to the single azo class of dyes.
Table 1: Chemical Identifiers of Disperse Orange 61
| Identifier | Value |
| IUPAC Name | 3-[[4-[(2,6-dibromo-4-nitrophenyl)azo]phenyl]ethylamino]propanenitrile |
| CAS Registry Number | 12270-45-0, 55281-26-0[1][2] |
| C.I. Name | Disperse Orange 61[3] |
| C.I. Number | 111355[3] |
| Molecular Formula | C₁₇H₁₅Br₂N₅O₂[3][4] |
| SMILES | CCN(CCC#N)c1ccc(cc1)N=Nc2c(Br)cc(cc2Br)--INVALID-LINK--[O-][2] |
| InChI | InChI=1S/C17H15Br2N5O2/c1-2-23(9-3-8-20)13-6-4-12(5-7-13)21-22-17-15(18)10-14(24(25)26)11-16(17)19/h4-7,10-11H,2-3,9H2,1H3/b22-21+[2] |
Physicochemical Properties
Disperse Orange 61 is a deep orange or reddish-brown powder.[3][5] It is characterized by its low solubility in water and its affinity for hydrophobic fibers.[5] A summary of its key physicochemical properties is provided in the tables below.
Table 2: Physical Properties of Disperse Orange 61
| Property | Value |
| Molecular Weight | 481.14 g/mol [3] |
| Appearance | Deep orange powder[3] |
| Melting Point | Data not available |
| Boiling Point | 632.5 °C at 760 mmHg[4] |
| Flash Point | 336.3 °C[4] |
| Density | 1.62 g/cm³[4] |
| Water Solubility | Poor (< 20 mg/L at 20 °C)[6] |
| Solubility in Organic Solvents | Soluble in acetone and ethanol[5] |
Table 3: Computational Properties of Disperse Orange 61
| Property | Value |
| XLogP3-AA | 5.1[7] |
| Topological Polar Surface Area | 97.6 Ų[7] |
| Hydrogen Bond Acceptor Count | 6[7] |
| Rotatable Bond Count | 6[7] |
Synthesis and Manufacturing
The synthesis of Disperse Orange 61 is achieved through a two-step process characteristic of azo dye production: diazotization followed by an azo coupling reaction.[3][8]
General Synthesis Protocol
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Diazotization of 2,6-Dibromo-4-nitroaniline: 2,6-Dibromo-4-nitroaniline is dissolved in a strong acid, such as hydrochloric or sulfuric acid, and the solution is cooled to 0-5 °C. An aqueous solution of sodium nitrite is then added dropwise to the cooled solution, maintaining the low temperature, to form the corresponding diazonium salt.
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Azo Coupling: The freshly prepared diazonium salt solution is then slowly added to a solution of the coupling component, N-ethyl-N-cyanoethylaniline, under controlled pH and low-temperature conditions.[3][8] The coupling reaction results in the formation of the Disperse Orange 61 dye, which typically precipitates from the reaction mixture. The solid product is then isolated by filtration, washed with water to remove residual salts and acid, and dried.
Experimental Protocols
Determination of Solubility
The solubility of disperse dyes, which are poorly soluble in water, can be determined using methods such as the flask shake method followed by spectrophotometric or chromatographic analysis of the saturated solution. For high-temperature solubility, specialized pressure cells are required.
Determination of Melting Point
The melting point of a solid dye can be determined using a standard melting point apparatus, where the sample is heated at a controlled rate, and the temperature range over which the solid melts is observed.
Toxicological Assessment: Ames Test (General Protocol for Azo Dyes)
The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. For azo dyes, a modified protocol is often necessary to facilitate the reductive cleavage of the azo bond, which can release potentially mutagenic aromatic amines.
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Strain Selection: Salmonella typhimurium strains such as TA98 and TA100 are commonly used.
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Metabolic Activation: A liver S9 fraction (from rats or hamsters) is used to mimic mammalian metabolism. For azo dyes, the addition of flavin mononucleotide (FMN) to the S9 mix is crucial for the enzymatic reduction of the azo linkage.
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Exposure: The test compound is incubated with the bacterial culture and the S9 mix (with FMN).
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Plating and Incubation: The mixture is plated on a minimal agar medium.
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Scoring: The number of revertant colonies (colonies that have mutated back to a prototrophic state) is counted. A significant increase in the number of revertant colonies compared to the control indicates mutagenic potential.
Toxicological and Environmental Information
Based on a screening assessment by the Government of Canada, Disperse Orange 61 is not considered to be entering the environment in a quantity or under conditions that constitute a danger to the environment.[1] The assessment indicated that while the substance may be persistent in the environment, it is not expected to accumulate in organisms and the quantity released is below the level expected to cause harm.[1]
It is important to handle Disperse Orange 61 with standard laboratory safety precautions, including the use of personal protective equipment, as the toxicological properties of many dyes have not been exhaustively investigated.
Applications
The primary application of Disperse Orange 61 is as a colorant for dyeing polyester and its blended fabrics.[3] Disperse dyes are non-ionic and have low water solubility, making them suitable for dyeing hydrophobic fibers through a process that involves high temperatures and pressures to facilitate the diffusion of the dye molecules into the fiber structure.
Conclusion
Disperse Orange 61 is a well-characterized monoazo dye with established applications in the textile industry. This guide has summarized its chemical structure, physicochemical properties, and general synthetic and application methodologies. While it serves its purpose as a colorant effectively, its relevance to drug development and complex biological signaling is not supported by the current body of scientific literature. Researchers and scientists should note the limited availability of detailed experimental protocols and toxicological data and proceed with appropriate caution when handling this compound.
References
- 1. Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. academic.oup.com [academic.oup.com]
- 4. researchgate.net [researchgate.net]
- 5. Evaluation of azo food dyes for mutagenicity and inhibition of mutagenicity by methods using Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
- 8. inotiv.com [inotiv.com]
